Cas no 1443303-44-3 (3-(cyclohexylmethoxymethyl)benzaldehyde)

• Product Name: 3-(cyclohexylmethoxymethyl)benzaldehyde
• CAS No: 1443303-44-3
• MF: C₁₅H₂₀O₂
• MW: 232.318104743958
• MDL: MFCD19442947
• CID: 5218952
• Update Time: 2026-03-06

3-(cyclohexylmethoxymethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(cyclohexylmethoxymethyl)benzaldehyde

• MDL： MFCD19442947
• Inchi： 1S/C15H20O2/c16-10-14-7-4-8-15(9-14)12-17-11-13-5-2-1-3-6-13/h4,7-10,13H,1-3,5-6,11-12H2
• InChI Key： PVZYWMXVNBUJGG-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=CC(COCC2CCCCC2)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 3-(cyclohexylmethoxymethyl)benzaldehyde

Introduction to 3-(cyclohexylmethoxymethyl)benzaldehyde (CAS No. 1443303-44-3)

3-(cyclohexylmethoxymethyl)benzaldehyde (CAS No. 1443303-44-3) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its aromatic ring and the presence of a cyclohexylmethoxymethyl substituent, which imparts distinct chemical and physical properties.

The molecular formula of 3-(cyclohexylmethoxymethyl)benzaldehyde is C₁₅H₂₂O₂, and its molecular weight is approximately 238.33 g/mol. The compound exists as a colorless to pale yellow liquid at room temperature and has a characteristic aldehyde odor. Its solubility in common organic solvents such as ethanol, methanol, and dichloromethane makes it an ideal candidate for various synthetic reactions and analytical techniques.

In the realm of pharmaceutical research, 3-(cyclohexylmethoxymethyl)benzaldehyde has shown promise as a building block for the synthesis of bioactive molecules. Recent studies have explored its potential as an intermediate in the development of new drugs targeting various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions. The cyclohexylmethoxymethyl group provides a flexible scaffold that can be functionalized to introduce additional pharmacophores, enhancing the compound's biological activity and selectivity.

One notable application of 3-(cyclohexylmethoxymethyl)benzaldehyde is in the synthesis of chiral ligands for asymmetric catalysis. Asymmetric catalysis is a crucial technique in modern organic synthesis, enabling the selective production of enantiomerically pure compounds. The cyclohexylmethoxymethyl substituent in this compound can be readily modified to introduce chiral centers, making it a valuable starting material for the preparation of enantioselective catalysts. These catalysts have found applications in the synthesis of pharmaceuticals, agrochemicals, and fine chemicals.

In addition to its role in drug discovery and asymmetric catalysis, 3-(cyclohexylmethoxymethyl)benzaldehyde has also been investigated for its potential use in materials science. The compound's aromatic ring and functional groups make it suitable for the preparation of polymers with unique properties. For example, researchers have explored the use of this aldehyde in the synthesis of functionalized polymers with enhanced thermal stability and mechanical strength. These polymers have potential applications in areas such as coatings, adhesives, and electronic materials.

The synthetic accessibility of 3-(cyclohexylmethoxymethyl)benzaldehyde has been well-documented in the literature. Various methods have been developed to synthesize this compound efficiently and on a large scale. One common approach involves the reaction of 3-bromobenzaldehyde with cyclohexylmethyl ether in the presence of a suitable base and palladium catalyst. This method provides high yields and excellent purity, making it suitable for both laboratory-scale synthesis and industrial production.

Safety considerations are an essential aspect of working with any chemical compound. While 3-(cyclohexylmethoxymethyl)benzaldehyde is not classified as a hazardous material under current regulations, it is important to handle it with care to avoid skin contact or inhalation. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn when handling this compound. Additionally, it should be stored in a well-ventilated area away from heat sources and incompatible materials.

In conclusion, 3-(cyclohexylmethoxymethyl)benzaldehyde (CAS No. 1443303-44-3) is a multifaceted compound with a wide range of applications in pharmaceutical research, materials science, and organic synthesis. Its unique chemical structure and synthetic accessibility make it an attractive starting material for various advanced applications. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in the development of innovative solutions across multiple industries.